Cas no 874298-99-4 (1,1-Diethyl-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea)

• Product Name: 1,1-Diethyl-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea
• CAS No: 874298-99-4
• MF: C₁₇H₂₇BN₂O₃
• MW: 318.2189
• MDL: MFCD22494435
• CID: 4658102
• Update Time: 2025-10-31

1,1-Diethyl-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1,1-diethyl-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea
• AM87967
• 3,3-DIETHYL-1-[3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]UREA
• 1,1-Diethyl-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea

• MDL： MFCD22494435
• Inchi： 1S/C17H27BN2O3/c1-7-20(8-2)15(21)19-14-11-9-10-13(12-14)18-22-16(3,4)17(5,6)23-18/h9-12H,7-8H2,1-6H3,(H,19,21)
• InChI Key： BPLNSCIWRQLTJE-UHFFFAOYSA-N
• SMILES： O1B(C2C([H])=C([H])C([H])=C(C=2[H])N([H])C(N(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])[H])=O)OC(C([H])([H])[H])(C([H])([H])[H])C1(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 408
• Topological Polar Surface Area: 50.8

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 1,1-Diethyl-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea

Comprehensive Overview of 1,1-Diethyl-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea (CAS No. 874298-99-4)

The compound 1,1-Diethyl-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea, with the CAS number 874298-99-4, is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This boronic ester-containing urea derivative is particularly notable for its unique structural features, which make it a valuable intermediate in the synthesis of more complex molecules. The presence of the 4,4,5,5-tetramethyl-1,3,2-dioxaborolane moiety is a key characteristic, as it enhances the compound's stability and reactivity in various chemical transformations.

In recent years, the demand for boron-containing compounds has surged due to their widespread applications in pharmaceuticals, agrochemicals, and advanced materials. The 1,1-Diethyl-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea is no exception, as it serves as a critical building block in the development of protease inhibitors and other biologically active molecules. Researchers are particularly interested in its potential role in cancer therapy, where boron-based compounds are being explored for their ability to target specific enzymes and pathways involved in tumor growth.

From a synthetic perspective, the CAS 874298-99-4 compound offers several advantages. Its boronic ester group facilitates Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. This reactivity is highly sought after in the production of biaryl compounds, which are prevalent in many FDA-approved drugs. Additionally, the urea linkage in the molecule provides hydrogen-bonding capabilities, making it a versatile scaffold for designing molecular recognition systems and supramolecular architectures.

The growing interest in sustainable chemistry has also highlighted the importance of compounds like 1,1-Diethyl-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea. As the pharmaceutical industry seeks greener alternatives to traditional synthetic methods, boronic esters are increasingly favored for their low toxicity and compatibility with aqueous reaction conditions. This aligns with the broader trend of minimizing environmental impact while maintaining high efficiency in chemical manufacturing.

Another area where this compound shines is in the field of materials science. Boron-containing molecules are integral to the development of organic light-emitting diodes (OLEDs) and photovoltaic cells. The 1,1-Diethyl-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea could potentially be utilized in the design of novel electron-transport materials, owing to its ability to modulate electronic properties through its aromatic and boronic ester components.

For researchers and industry professionals, understanding the physicochemical properties of CAS 874298-99-4 is crucial. The compound exhibits moderate solubility in common organic solvents such as dichloromethane and tetrahydrofuran, which simplifies its handling in laboratory settings. Its stability under ambient conditions further enhances its practicality as a reagent in multi-step synthetic routes.

In conclusion, 1,1-Diethyl-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea represents a multifaceted compound with broad applicability across scientific disciplines. Its relevance to drug discovery, green chemistry, and advanced materials underscores its importance in contemporary research. As the scientific community continues to explore the potential of boron-based chemistry, this compound is poised to remain a focal point of innovation and development.